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1-Methoxyberberine 1-Methoxyberberine
Brand Name: Vulcanchem
CAS No.: 29133-52-6
VCID: VC0161444
InChI: InChI=1S/C21H20NO5.ClH/c1-23-16-5-4-12-8-15-18-13(6-7-22(15)10-14(12)19(16)24-2)9-17-20(21(18)25-3)27-11-26-17;/h4-5,8-10H,6-7,11H2,1-3H3;1H/q+1;/p-1
SMILES: COC1=C(C2=C[N+]3=C(C=C2C=C1)C4=C(C5=C(C=C4CC3)OCO5)OC)OC.[Cl-]
Molecular Formula: C21H20ClNO5
Molecular Weight: 401.8 g/mol

1-Methoxyberberine

CAS No.: 29133-52-6

Reference Standards

VCID: VC0161444

Molecular Formula: C21H20ClNO5

Molecular Weight: 401.8 g/mol

1-Methoxyberberine - 29133-52-6

CAS No. 29133-52-6
Product Name 1-Methoxyberberine
Molecular Formula C21H20ClNO5
Molecular Weight 401.8 g/mol
IUPAC Name 3,16,17-trimethoxy-5,7-dioxa-13-azoniapentacyclo[11.8.0.02,10.04,8.015,20]henicosa-1(13),2,4(8),9,14,16,18,20-octaene;chloride
Standard InChI InChI=1S/C21H20NO5.ClH/c1-23-16-5-4-12-8-15-18-13(6-7-22(15)10-14(12)19(16)24-2)9-17-20(21(18)25-3)27-11-26-17;/h4-5,8-10H,6-7,11H2,1-3H3;1H/q+1;/p-1
Standard InChIKey IBMPNZBFNHPRMY-UHFFFAOYSA-M
SMILES COC1=C(C2=C[N+]3=C(C=C2C=C1)C4=C(C5=C(C=C4CC3)OCO5)OC)OC.[Cl-]
Canonical SMILES COC1=C(C2=C[N+]3=C(C=C2C=C1)C4=C(C5=C(C=C4CC3)OCO5)OC)OC.[Cl-]
Appearance Yellow powder
Synonyms 1-methoxy-berberium
1-methoxyberberium
PubChem Compound 3082297
Last Modified Dec 23 2021
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